Cas no 65595-30-4 (4,4-Difluoro-5,7-dimethyl-4-bora-3a,4a-diaza-3-indacene)

• Product Name: 4,4-Difluoro-5,7-dimethyl-4-bora-3a,4a-diaza-3-indacene
• CAS No: 65595-30-4
• MF: C₁₁H₁₁BF₂N₂
• MW: 220.026249170303
• CID: 962162
• Update Time: 2023-11-19

4,4-Difluoro-5,7-dimethyl-4-bora-3a,4a-diaza-3-indacene Chemical and Physical Properties

Names and Identifiers

• 4,4-Difluoro-5,7-dimethyl-4-bora-3a,4a-diaza-3-indacene
• 4,4-Difluoro-1,3-dimethyl-4-bora-3a,4a-diaza-s-indacene
• BOFA
• D4897
• Boron, (2-((3,5-dimethyl-2H-pyrrol-2-ylidene)methyl)-1H-pyrrolato-N1,N2)difluoro-, (T-4)-
• CID 124201520

• Inchi： 1S/C11H11BF2N2/c1-8-6-9(2)16-11(8)7-10-4-3-5-15(10)12(16,13)14/h3-7H,1-2H3
• InChI Key： PIHALWZKFOHBCB-UHFFFAOYSA-N
• SMILES： F[B-]1([N+]2=CC=CC2=CC2=C(C)C=C(C)N21)F

Computed Properties

• Exact Mass: 172.109944
• Monoisotopic Mass: 172.109944
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 428
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 7.9